N-(5-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[5-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide
• InChI: InChI=1S/C24H19ClN4O2S2/c25-20-9-5-4-8-19(20)14-26-21(30)15-32-24-29-28-23(33-24)27-22(31)18-12-10-17(11-13-18)16-6-2-1-3-7-16/h1-13H,14-15H2,(H,26,30)(H,27,28,31)
• InChI Key: XYEOJNNMJNAJGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C24H19ClN4O2S2
• Molecular Weight: 495.0 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a biphenyl group, a carboxamide group, a thiadiazole group, and a chlorobenzyl group. These groups could potentially confer various chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The biphenyl group would likely confer rigidity to the structure, while the other groups could participate in various types of intermolecular interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amine group could participate in acid-base reactions, while the carboxamide group could undergo hydrolysis. The chlorobenzyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties such as solubility, melting point, and reactivity.